Cas no 40052-13-9 (Mono-tert-butyl Malonate)

• Product Name: Mono-tert-butyl Malonate
• CAS No: 40052-13-9
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD00191886
• CID: 55150
• PubChem ID: 545853
• Update Time: 2025-04-18

Mono-tert-butyl Malonate Chemical and Physical Properties

Names and Identifiers

• 3-Tert-butoxy-3-oxopropanoic acid
• TERT-BUTYL MALONATE
• MONO-TERT-BUTYL MALONATE
• 3-(tert-Butoxy)-3-oxopropanoic acid
• Propanedioic acid mono(1,1-dimethylethyl) ester
• tert-Butyl hydrogen malonate
• 3-[(2-methylpropan-2-yl)oxy]-3-oxopropanoic acid
• Malonic acid mono-tert-butyl ester
• mono-(tert-Butyl) malonate, tech
• NGGGZUAEOKRHMA-UHFFFAOYSA-N
• 2-(tert-butoxycarbonyl)acetic acid
• mono-t-butyl malonate
• PubChem13754
• malonic acid mono t-butyl ester
• Malonic acid 1-tert-butyl ester
• 3-tert-Butoxy-3-oxopropanoicacid
• AC-1462
• Propanedioic acid, mono(1,1-dimethylethyl) ester
• STR04680
• 2-(tert-butoxy-carbonyl)acetic acid
• CS-D1454
• F14692
• FT-0639604
• 3-[(2-Methyl-2-propanyl)oxy]-3-oxopropanoic acid
• SCHEMBL52738
• J-510984
• mono-tert-Butyl malonate, 95%
• AMY3652
• 40052-13-9
• MFCD00191886
• EN300-81670
• 3-tert-Butoxy-3-oxopropanoic acid #
• SB40445
• AKOS015905362
• M2687
• DTXSID10338003
• 3-tert-Butoxy-3-oxopropanoic acid,97%
• 3-tert-Butoxy-3-oxopropionic acid
• DB-002525
• HT64N8NUD9
• Propanedioic acid, 1-(1,1-dimethylethyl) ester
• Malonic acid tert-butyl monoester
• Mono-tert-butyl Malonate

• MDL： MFCD00191886
• Inchi： 1S/C7H12O4/c1-7(2,3)11-6(10)4-5(8)9/h4H2,1-3H3,(H,8,9)
• InChI Key： NGGGZUAEOKRHMA-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)O)=O)C(C)(C)C
• BRN： 1765457

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.04 g/mL at 25 °C(lit.)
• Melting Point: 19°C(lit.)
• Boiling Point: 90°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.426(lit.)
• Solubility: Soluble in ethanol.
• PSA: 63.60000
• LogP: 0.80280
• Solubility: Not determined

Mono-tert-butyl Malonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314,H330
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2922 8/PG 3
• WGK Germany：3
• Hazard Category Code： 26-34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• PackingGroup：Ⅲ
• HazardClass：8,6.1
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R26
• Safety Term：26-27-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters